Cas no 2097962-88-2 (2-cyclobutyl-4,4,4-trifluoro-N-methylbutan-1-amine)

• Product Name: 2-cyclobutyl-4,4,4-trifluoro-N-methylbutan-1-amine
• CAS No: 2097962-88-2
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 5723924
• PubChem ID: 121208262
• Update Time: 2023-10-26

2-cyclobutyl-4,4,4-trifluoro-N-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-4,4,4-trifluoro-N-methylbutan-1-amine
• 2097962-88-2
• F2147-5047
• AKOS026717569

• Inchi： 1S/C9H16F3N/c1-13-6-8(5-9(10,11)12)7-3-2-4-7/h7-8,13H,2-6H2,1H3
• InChI Key： BLGIBTLPRBLYBV-UHFFFAOYSA-N
• SMILES： FC(CC(CNC)C1CCC1)(F)F

Computed Properties

• Exact Mass: 195.12348400g/mol
• Monoisotopic Mass: 195.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų